Cas no 2171900-51-7 (4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 2171900-51-7
• MF: C₉H₉ClN₄O₂
• MW: 240.64636015892
• CID: 6073644
• PubChem ID: 165845085
• Update Time: 2025-06-08

4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• EN300-1633525
• 2171900-51-7

• Inchi： 1S/C9H9ClN4O2/c1-5(2)13-8-4-6(14(15)16)3-7(10)9(8)11-12-13/h3-5H,1-2H3
• InChI Key： KPAGQBZSLVTNJT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=NN2C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.0414032g/mol
• Monoisotopic Mass: 240.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5Ų

Additional information on 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2171900-51-7)

4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2171900-51-7) is a specialized heterocyclic compound that has garnered significant attention in the field of organic chemistry and material science. This compound belongs to the benzotriazole family, a class of chemicals known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of both chloro and nitro substituents on the benzotriazole ring enhances its reactivity, making it a valuable intermediate for further chemical transformations.

In recent years, the demand for benzotriazole derivatives has surged due to their unique properties, such as UV absorption, corrosion inhibition, and biological activity. Researchers and industries are particularly interested in 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole for its potential applications in photostabilizers and functional materials. Its molecular structure, featuring a propan-2-yl group, contributes to its solubility in organic solvents, facilitating its use in various synthetic processes.

The synthesis of 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole typically involves multi-step reactions, starting from commercially available precursors. Key steps include nitration, chlorination, and alkylation, which are carefully optimized to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality. The compound's stability under various conditions is also a critical factor for its practical applications.

One of the trending topics in the scientific community is the exploration of sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly approaches to produce 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole, such as using catalytic systems or renewable solvents. These efforts align with the global push toward reducing the environmental impact of chemical manufacturing. Additionally, the compound's potential role in advanced materials, such as polymers and coatings, is a hot topic, as industries seek to develop more durable and efficient products.

Another area of interest is the biological activity of benzotriazole derivatives. While 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole is primarily used in material science, its structural analogs have shown promise in medicinal chemistry. This has led to increased research into its structure-activity relationships and potential applications in drug discovery. However, it is important to note that this compound is not currently classified for pharmaceutical use, and further studies are needed to explore its biological effects.

From an industrial perspective, the scalability of 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole production is a key consideration. Manufacturers are focusing on optimizing reaction conditions to minimize waste and energy consumption. The compound's compatibility with other chemicals and its performance in end-use applications are also critical factors driving its adoption in various sectors. For instance, its use in UV stabilizers for plastics and coatings is a growing market, as these materials are increasingly exposed to harsh environmental conditions.

In conclusion, 4-chloro-6-nitro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2171900-51-7) is a compound of significant scientific and industrial interest. Its unique chemical properties, combined with the growing demand for functional materials and sustainable chemistry, make it a subject of ongoing research and development. As advancements in synthetic methodologies and applications continue to emerge, this compound is poised to play a pivotal role in the future of material science and chemical innovation.